Cas no 943995-01-5 ((2E)-3-(2,4-difluorophenyl)prop-2-enal)

• Product Name: (2E)-3-(2,4-difluorophenyl)prop-2-enal
• CAS No: 943995-01-5
• MF: C₉H₆F₂O
• MW: 168.140149593353
• CID: 4666634
• PubChem ID: 5706766
• Update Time: 2025-11-01

(2E)-3-(2,4-difluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluorophenyl)prop-2-enal
• (2E)-3-(2,4-difluorophenyl)prop-2-enal

• Inchi： 1S/C9H6F2O/c10-8-4-3-7(2-1-5-12)9(11)6-8/h1-6H
• InChI Key： XVVKESKJTRIKLY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C=CC=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Additional information on (2E)-3-(2,4-difluorophenyl)prop-2-enal

(2E)-3-(2,4-difluorophenyl)prop-2-enal: A Comprehensive Overview

(2E)-3-(2,4-difluorophenyl)prop-2-enal, also known by its CAS registry number CAS No. 943995-01-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This alpha,beta-unsaturated aldehyde exhibits a unique combination of structural features that make it a valuable molecule for both academic research and potential industrial applications. The compound's structure, comprising a conjugated enal system and a fluorinated aromatic ring, contributes to its distinctive chemical properties and reactivity.

The molecular formula of (2E)-3-(2,4-difluorophenyl)prop-2-enal is C8H5F2O, with a molecular weight of approximately 166.17 g/mol. Its structure consists of a phenyl ring substituted with two fluorine atoms at the 2 and 4 positions, connected via a double bond to an aldehyde group. This arrangement imparts the molecule with both electron-withdrawing and conjugation effects, which are crucial for its reactivity in various chemical reactions.

Recent studies have highlighted the potential of (2E)-3-(2,4-difluorophenyl)prop-2-enal as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in the construction of heterocyclic frameworks through ene-type reactions and other conjugate additions. These findings underscore the compound's versatility in organic synthesis and its role as an intermediate in the development of novel pharmaceutical agents.

In terms of physical properties, CAS No. 943995-01-5 is typically a crystalline solid with a melting point around 78°C and a boiling point exceeding 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-phase reactions. The compound's UV-vis spectrum shows strong absorption in the range of 270-300 nm, attributed to the conjugated enal system.

The synthesis of (2E)-3-(2,4-difluorophenyl)prop-2-enal can be achieved through several methods. One common approach involves the oxidation of the corresponding allylic alcohol using oxidizing agents such as Jones reagent or Dess-Martin periodinane. Alternatively, it can be prepared via the Claisen-Schmidt condensation reaction between aromatic aldehydes and ketones under appropriate conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2E)-3-(2,4-difluorophenyl)prop-2-enal. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron deficiency at the alpha position due to the electron-withdrawing effects of both the aldehyde group and the fluorinated phenyl ring. This makes it highly reactive towards nucleophilic additions and Michael acceptors.

In terms of applications, CAS No. 943995-01-5 has shown promise in medicinal chemistry as a building block for designing anti-inflammatory and anticancer agents. Its ability to form stable adducts with nucleophiles has been exploited in drug design strategies targeting specific biological pathways.

Moreover, recent research has explored the use of (2E)-3-(2,4-difluorophenyl)prop-2-enal in click chemistry reactions, where it serves as an efficient diene component in Diels-Alder reactions with various dienophiles. This approach has enabled the rapid construction of complex molecular architectures with high stereoselectivity.

In conclusion, (2E)-3-(2,4-difluorophenyl)prop-2-enal, or CAS No. 943995-01-5, stands out as a versatile and valuable compound in modern organic chemistry. Its unique structural features, coupled with its reactivity and potential applications across diverse fields, continue to attract significant scientific attention. As research progresses, this compound is expected to play an increasingly important role in both academic studies and industrial innovations.